Cas no 89739-48-0 (1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenoxy-)

89739-48-0 structure
Product name:1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenoxy-
1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenoxy-
- 5-phenoxy-2,3,4,5-tetrahydro-1H-3-benzazepine
- 1-Phenoxy-2,3,4,5-tetrahydro-1H-3-benzazepine
- YPSCVOIRZZGNDZ-UHFFFAOYSA-N
- SCHEMBL9797704
- 1-phenoxy-2,3,4,5-tetrahydro-3-benzazepine
- 89739-48-0
- DTXSID70559237
-
- Inchi: InChI=1S/C16H17NO/c1-2-7-14(8-3-1)18-16-12-17-11-10-13-6-4-5-9-15(13)16/h1-9,16-17H,10-12H2
- InChI Key: YPSCVOIRZZGNDZ-UHFFFAOYSA-N
- SMILES: C1CNCC(C2=CC=CC=C21)OC3=CC=CC=C3
Computed Properties
- Exact Mass: 239.131014166g/mol
- Monoisotopic Mass: 239.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 21.3Ų
1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenoxy- Related Literature
-
1. Book reviews
-
Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
-
Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
-
Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
-
Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
89739-48-0 (1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenoxy-) Related Products
- 2639409-76-8(tert-butyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate)
- 2703782-04-9(2-carbamimidamido-N-2-(2,5-dichlorothiophen-3-yl)ethylacetamide)
- 952182-19-3(Methyl 5-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)
- 866137-36-2(2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl hexanoate)
- 1218716-54-1((2,4-Difluoro-phenyl)-pyrrolidin-1-yl-acetic acid)
- 1463992-11-1(1-Bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene)
- 1003799-32-3((2E)-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)but-2-enamide)
- 1248074-19-2(3-amino-5-tert-butyl-2,3-dihydro-1H-indol-2-one)
- 941120-84-9(4-(4-fluorophenyl)-6-(oxolan-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)
- 686743-62-4(N-2-chloro-5-(trifluoromethyl)phenyl-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide)
Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
